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Compound of Interest

Compound Name: Dealanylalahopcin

Cat. No.: B1669957 Get Quote

A comparative analysis of Dealanylalahopcin and Alahopcin reveals significant differences in

their antimicrobial efficacy and their roles as enzyme inhibitors. While both originate from the

same bacterial source, their chemical structures and biological activities diverge, making them

suitable for different research and therapeutic applications.

Chemical Structure and Origin
Alahopcin is a dipeptide antibiotic with the chemical formula C9H15N3O6, produced by

Streptomyces albulus subsp. ochragerus[1][2]. Its structure is (2S, 3R)-2-[(L-alanyl)amino]-4-

formyl-3-(hydroxy-aminocarbonyl)butyric acid[1]. Dealanylalahopcin, a related amino acid with

the molecular formula C6H10N2O5, is also isolated from the same bacterium and can be

synthesized by the enzymatic hydrolysis of alahopcin[3]. Structurally, Dealanylalahopcin is

Alahopcin without the L-alanine residue.

Comparative Efficacy
A key distinction between the two compounds lies in their antibacterial properties. Alahopcin

exhibits a broad antibacterial spectrum and has demonstrated efficacy against antibiotic-

resistant strains of Staphylococcus aureus in both in vitro and in vivo models[2][4][5]. In

contrast, Dealanylalahopcin possesses very weak antibacterial activity against both Gram-

positive and Gram-negative bacteria[3].

While both compounds are weak inhibitors of collagen prolyl hydroxylase, analogues of

Dealanylalahopcin have been identified as inhibitors of human hypoxia-inducible factor (HIF)
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prolyl hydroxylases[6][7][8]. This positions Dealanylalahopcin and its derivatives as potential

tools for research into therapeutic areas such as anemia and ischemia, where HIF stabilization

is beneficial[8][9].

The following table summarizes the key comparative data for Dealanylalahopcin and

Alahopcin:

Feature Dealanylalahopcin Alahopcin

Molecular Formula C6H10N2O5[3] C9H15N3O6[1][2]

Source

Isolated from Streptomyces

albulus subsp. ochragerus;

can be derived from

Alahopcin[3]

Isolated from Streptomyces

albulus subsp. ochragerus[2]

Compound Type Amino Acid[3] Dipeptide Antibiotic[1][2]

Antibacterial Activity

Very weak activity against

Gram-positive and Gram-

negative bacteria[3]

Broad antibacterial spectrum;

effective against antibiotic-

resistant Staphylococcus

aureus[2][4][5]

Enzyme Inhibition

Weak inhibitor of collagen

prolyl hydroxylase; analogues

inhibit human HIF prolyl

hydroxylases[6][7][8]

Weak inhibitor of collagen

prolyl hydroxylase[7]

Experimental Protocols
Detailed experimental protocols for the efficacy testing of these compounds are not extensively

available in the public domain. However, the general methodologies can be inferred from the

available literature.

Antimicrobial Susceptibility Testing: The antibacterial efficacy of Alahopcin and

Dealanylalahopcin would typically be determined using standard methods such as broth

microdilution or agar disk diffusion assays. These experiments would involve challenging

various bacterial strains with different concentrations of each compound to determine the

minimum inhibitory concentration (MIC). In vivo efficacy, as demonstrated for Alahopcin, would
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involve experimental infections in animal models, such as mice, followed by treatment with the

compound to assess survival rates and bacterial load reduction[2].

Enzyme Inhibition Assays: The inhibitory activity against collagen prolyl hydroxylase and HIF

prolyl hydroxylases is evaluated through enzymatic assays. These assays typically involve

incubating the purified enzyme with its substrate and co-factors in the presence and absence of

the inhibitor. The enzyme's activity is then measured, often by detecting the product of the

enzymatic reaction. The concentration of the inhibitor required to reduce enzyme activity by

50% (IC50) is a key parameter determined from these experiments.

Signaling Pathway and Experimental Workflow
Diagrams
The relationship between Alahopcin and Dealanylalahopcin, as well as the role of

Dealanylalahopcin analogues in the HIF signaling pathway, can be visualized through the

following diagrams.

Alahopcin Enzymatic
Hydrolysis

Substrate DealanylalahopcinProduct

Click to download full resolution via product page

Figure 1: Transformation of Alahopcin to Dealanylalahopcin.
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Figure 2: HIF-1α regulation and the inhibitory role of Dealanylalahopcin analogues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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